Cas no 428518-37-0 ((3R)-5-oxopyrrolidine-3-carboxylic acid)

(3R)-5-oxopyrrolidine-3-carboxylic acid is a chiral γ-lactam derivative with a carboxylic acid functional group, serving as a valuable intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (R)-configuration makes it particularly useful in the preparation of enantiomerically pure compounds, including active pharmaceutical ingredients (APIs) and peptidomimetics. The compound’s rigid pyrrolidine ring and reactive carbonyl group enable its use in cyclization and derivatization reactions. It is also employed in the synthesis of proline analogs and other bioactive molecules. High purity and well-defined stereochemistry ensure consistent performance in research and industrial processes. Suitable for use under controlled conditions, it requires proper handling due to its reactivity.
(3R)-5-oxopyrrolidine-3-carboxylic acid structure
428518-37-0 structure
Product name:(3R)-5-oxopyrrolidine-3-carboxylic acid
CAS No:428518-37-0
MF:C5H7NO3
MW:129.11398
MDL:MFCD13194689
CID:836234
PubChem ID:28063204

(3R)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-5-oxo-3-Pyrrolidinecarboxylic acid
    • 3-Pyrrolidinecarboxylic acid, 5-oxo-, (3R)-
    • (3R)-5-oxopyrrolidine-3-carboxylic acid
    • SCHEMBL761123
    • EN300-95976
    • (R)-5-Oxopyrrolidine-3-carboxylic acid
    • 428518-37-0
    • P11664
    • AKOS025291108
    • AS-78848
    • MFCD13194689
    • CS-0056778
    • DB-179464
    • (R)-5-Oxopyrrolidine-3-carboxylicacid
    • GZVHQYZRBCSHAI-GSVOUGTGSA-N
    • MDL： MFCD13194689
    • Inchi： InChI=1S/C5H7NO3/c7-4-1-3(2-6-4)5(8)9/h3H,1-2H2,(H,6,7)(H,8,9)/t3-/m1/s1
    • InChI Key： GZVHQYZRBCSHAI-GSVOUGTGSA-N
    • SMILES： O=C1NC[C@H](C(O)=O)C1

Computed Properties

  • Exact Mass: 129.042593085g/mol
  • Monoisotopic Mass: 129.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4Ų
  • XLogP3: -1.2

(3R)-5-oxopyrrolidine-3-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ7161-100G
(3R)-5-oxopyrrolidine-3-carboxylic acid
 428518-37-0 97%
100g
 ￥ 32,670.00 2023-04-13
Chemenu
CM326462-50g
(3R)-5-oxopyrrolidine-3-carboxylic acid
 428518-37-0 95%+
50g
 $3564 2023-01-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ7161-10G
(3R)-5-oxopyrrolidine-3-carboxylic acid
 428518-37-0 97%
10g
 ￥ 6,534.00 2023-04-13
Enamine
EN300-95976-2.5g
(3R)-5-oxopyrrolidine-3-carboxylic acid
 428518-37-0 95.0%
2.5g
 $298.0 2025-02-21
Chemenu
CM326462-10g
(3R)-5-oxopyrrolidine-3-carboxylic acid
 428518-37-0 95%+
10g
 $1940 2021-06-09
Chemenu
CM326462-5g
(3R)-5-oxopyrrolidine-3-carboxylic acid
 428518-37-0 95%+
5g
 $1144 2021-06-09
Chemenu
CM326462-25g
(3R)-5-oxopyrrolidine-3-carboxylic acid
 428518-37-0 95%+
25g
 $3637 2021-06-09
Chemenu
CM326462-1g
(3R)-5-oxopyrrolidine-3-carboxylic acid
 428518-37-0 95%+
1g
 $368 2021-06-09
eNovation Chemicals LLC
D497656-25G
(3R)-5-oxopyrrolidine-3-carboxylic acid
 428518-37-0 97%
25g
 $1490 2024-07-21
Enamine
EN300-95976-1.0g
(3R)-5-oxopyrrolidine-3-carboxylic acid
 428518-37-0 95.0%
1.0g
 $170.0 2025-02-21

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Amadis Chemical Company Limited
(CAS:428518-37-0)(3R)-5-oxopyrrolidine-3-carboxylic acid
A1086789
Purity:99%
Quantity:5g
Price ($):392.0